Cas no 31024-35-8 (1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl-)

• Product Name: 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl-
• CAS No: 31024-35-8
• MF: C₇H₁₉NO₂Si
• MW: 177.316763162613
• MDL: MFCD01320963
• CID: 316572
• PubChem ID: 19741790
• Update Time: 2025-06-20

1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl-
• 3-(DIMETHOXYMETHYLSILYL)-N-METHYLPROPYLAMINE
• N-METHYLAMINOPROPYLMETHYLDIMETHOXYSILANE
• 3-[dimethoxy(methyl)silyl]-N-methylpropan-1-amine
• GGZBCIDSFGUWRA-UHFFFAOYSA-N
• MFCD01320963
• EN300-7698536
• {3-[DIMETHOXY(METHYL)SILYL]PROPYL}(METHYL)AMINE
• 3-(dimethoxy(methyl)silyl)-N-methylpropan-1-amine
• 31024-35-8
• EINECS 250-434-1
• SCHEMBL302746
• N-methyl-(3-(methyldimethoxysilyl)propyl)amine

• MDL： MFCD01320963
• Inchi： 1S/C7H19NO2Si/c1-8-6-5-7-11(4,9-2)10-3/h8H,5-7H2,1-4H3
• InChI Key： GGZBCIDSFGUWRA-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCNC)(OC)OC

Computed Properties

• Exact Mass: 177.11857
• Monoisotopic Mass: 177.118505383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.917
• Boiling Point: 93°C/25mmHg
• Flash Point: 70°C
• Refractive Index: 1.4224
• PSA: 30.49
• LogP: 1.35160

1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- Security Information

• TSCA：No

Additional information on 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl-

Comprehensive Guide to 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- (CAS No. 31024-35-8): Properties, Applications, and Market Insights

1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- (CAS No. 31024-35-8) is a specialized organosilicon compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, often referred to as a silylated amine derivative, combines the reactivity of an amine group with the stability of a siloxane moiety, offering a versatile platform for chemical synthesis and material science.

The molecular structure of 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- features a propylamine backbone substituted with both a dimethoxymethylsilyl group and an N-methyl group. This unique arrangement contributes to its dual functionality, allowing it to act as a coupling agent, surface modifier, or intermediate in organic synthesis. Researchers and manufacturers value this compound for its ability to bridge organic and inorganic chemistry, particularly in the development of hybrid materials.

In recent years, the demand for functionalized organosilicon compounds like 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- has grown significantly, driven by advancements in materials science and nanotechnology. The compound's ability to modify surfaces and improve interfacial adhesion makes it particularly relevant in the development of advanced coatings, adhesives, and composite materials. These applications align with current market trends toward more durable and high-performance materials in industries ranging from automotive to electronics.

One of the most significant applications of 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- is in the field of surface modification. The compound's silane group can form stable bonds with inorganic surfaces, while its amine functionality provides reactive sites for further chemical modifications. This property makes it invaluable for creating tailored surfaces with specific wettability, adhesion, or biocompatibility characteristics. Researchers are particularly interested in exploring its potential in biomedical applications, where surface properties are crucial for device performance.

The synthesis and handling of 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- require specialized knowledge of organosilicon chemistry. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate viscosity and characteristic amine-like odor. Its stability under various conditions makes it suitable for diverse industrial processes, though proper storage in airtight containers under inert atmosphere is recommended to maintain its quality over time.

From a commercial perspective, 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- occupies a niche but growing segment of the specialty chemicals market. Manufacturers are increasingly focusing on developing high-purity grades of this compound to meet the stringent requirements of advanced applications. The global market for such specialty amine-functional silanes is expected to grow steadily, driven by demand from emerging technologies in energy storage, flexible electronics, and advanced coatings.

Environmental considerations are becoming increasingly important in the production and use of 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl-. While the compound itself is not classified as hazardous under normal handling conditions, manufacturers are developing more sustainable production methods and exploring bio-based alternatives to traditional organosilicon compounds. These efforts align with broader industry trends toward green chemistry and reduced environmental impact.

Research into novel applications of 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- continues to expand. Recent studies have investigated its potential as a building block for self-assembled monolayers (SAMs) and as a modifier for nanoparticle surfaces. The compound's ability to form well-defined interfaces makes it particularly interesting for applications in sensors, catalysis, and nanotechnology. These cutting-edge applications demonstrate the ongoing relevance of this specialty chemical in advanced materials development.

Quality control and analytical characterization are critical aspects of working with 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl-. Standard analytical techniques such as gas chromatography (GC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are typically employed to verify the compound's purity and structural integrity. Suppliers often provide detailed technical specifications and certificates of analysis to ensure customers receive material suitable for their specific applications.

For researchers and industrial users seeking information about 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl-, several key questions frequently arise: What are the optimal storage conditions for this compound? How does its reactivity compare to similar amine-functional silanes? What safety precautions should be observed during handling? Addressing these common queries helps users work with the material effectively while maintaining safety and achieving desired results in their applications.

The future outlook for 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- appears promising, with potential applications in emerging fields such as flexible electronics, smart coatings, and advanced composites. As material science continues to advance, the demand for specialized coupling agents and surface modifiers like this compound is likely to increase. Ongoing research into its fundamental properties and application potential will further clarify its role in next-generation materials and technologies.

In conclusion, 1-Propanamine,3-(dimethoxymethylsilyl)-N-methyl- (CAS No. 31024-35-8) represents an important class of functional organosilicon compounds with diverse applications in materials science and industrial chemistry. Its unique combination of amine and silane functionalities makes it a versatile tool for surface modification, hybrid material development, and specialized synthesis. As technology advances and new applications emerge, this compound is poised to play an increasingly significant role in the development of advanced materials and innovative chemical solutions.